Cas no 42021-83-0 (Inosine,6-S-methyl-6-thio-, 5'-carbamate (9CI))

• Product Name: Inosine,6-S-methyl-6-thio-, 5'-carbamate (9CI)
• CAS No: 42021-83-0
• MF: C₁₂H₁₅N₅O₅S
• MW: 341.343000650406
• CID: 334143
• PubChem ID: 290109
• Update Time: 2025-04-19

Inosine,6-S-methyl-6-thio-, 5'-carbamate (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,6-S-methyl-6-thio-, 5'-carbamate (9CI)
• CTK5D5986
• D-Ribose,5-O-(phenylmethyl)-
• FT-0663036
• O5-Benzyl-ribose
• DTXSID10962201
• NSC152732
• NSC-152732
• 42021-83-0
• 9-{5-O-[Hydroxy(imino)methyl]pentofuranosyl}-6-(methylsulfanyl)-9H-purine

• Inchi： 1S/C12H15N5O5S/c1-23-10-6-9(14-3-15-10)17(4-16-6)11-8(19)7(18)5(22-11)2-21-12(13)20/h3-5,7-8,11,18-19H,2H2,1H3,(H2,13,20)
• InChI Key： IUNZYTMTXHALNF-UHFFFAOYSA-N
• SMILES： S(C)C1C2=C(N=CN=1)N(C=N2)C1C(C(C(COC(N)=O)O1)O)O

Computed Properties

• Exact Mass: 341.07900
• Monoisotopic Mass: 341.07938977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 171Ų

Experimental Properties

• PSA: 170.91000
• LogP: -0.03700